Cas no 23443-33-6 (pyrazino[1,2-a]pyrimidin-4-one)

Pyrazino[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a fused pyrazine-pyrimidinone scaffold, which serves as a versatile intermediate in medicinal chemistry and organic synthesis. Its rigid bicyclic structure offers unique electronic and steric properties, making it valuable for designing biologically active molecules. The compound’s nitrogen-rich framework enhances binding affinity in drug discovery, particularly for targeting enzymes or receptors. Its synthetic adaptability allows for functionalization at multiple positions, enabling the development of derivatives with tailored properties. Researchers leverage its stability and reactivity in constructing pharmacophores for potential therapeutic applications, including antimicrobial, anticancer, and CNS-targeted agents. The scaffold’s balanced lipophilicity further supports favorable pharmacokinetic profiles in lead optimization.

pyrazino[1,2-a]pyrimidin-4-one structure

23443-33-6 structure

Product Name:pyrazino[1,2-a]pyrimidin-4-one

CAS No:23443-33-6

MF:C₇H₅N₃O

MW:147.134100675583

MDL:MFCD14706119

CID:3916794

PubChem ID:23635952

Update Time:2025-05-28

pyrazino[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 4H-Pyrazino[1,2-a]pyrimidin-4-one
- pyrazino[1,2-a]pyrimidin-4-one
- SY323697
- PS-19683
- 23443-33-6
- CS-0310270
- D97000
- MFCD14706119
- SCHEMBL15174581
- DTXSID801299662
- 4H-Pyrazino(1,2-a)pyrimidin-4-one
- MDL： MFCD14706119
- Inchi： 1S/C7H5N3O/c11-7-1-2-9-6-5-8-3-4-10(6)7/h1-5H
- InChI Key： XUVWZCRUQIJFKJ-UHFFFAOYSA-N
- SMILES： O=C1C=CN=C2C=NC=CN21

Computed Properties

Exact Mass: 147.043261791g/mol
Monoisotopic Mass: 147.043261791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 45Å²

pyrazino[1,2-a]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM630082-100mg	4H-Pyrazino[1,2-a]pyrimidin-4-one	23443-33-6	95%+	100mg	$256	2024-07-28
Chemenu	CM630082-250mg	4H-Pyrazino[1,2-a]pyrimidin-4-one	23443-33-6	95%+	250mg	$408	2024-07-28
Chemenu	CM630082-500mg	4H-Pyrazino[1,2-a]pyrimidin-4-one	23443-33-6	95%+	500mg	$680	2024-07-28
Chemenu	CM630082-1g	4H-Pyrazino[1,2-a]pyrimidin-4-one	23443-33-6	95%+	1g	$1020	2024-07-28
Chemenu	CM630082-5g	4H-Pyrazino[1,2-a]pyrimidin-4-one	23443-33-6	95%+	5g	$3060	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP751-100MG	pyrazino[1,2-a]pyrimidin-4-one	23443-33-6	97%	100MG	￥ 1,405.00	2022-12-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP751-250MG	pyrazino[1,2-a]pyrimidin-4-one	23443-33-6	97%	250MG	￥ 2,244.00	2022-12-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP751-500MG	pyrazino[1,2-a]pyrimidin-4-one	23443-33-6	97%	500MG	￥ 3,742.00	2022-12-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP751-1G	pyrazino[1,2-a]pyrimidin-4-one	23443-33-6	97%	1g	￥ 5,610.00	2022-12-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWP751-5G	pyrazino[1,2-a]pyrimidin-4-one	23443-33-6	97%	5g	￥ 16,830.00	2022-12-11